Cas no 52289-56-2 (Benzene, 1-(bromomethyl)-4-methoxy-2-methyl-)

• Product Name: Benzene, 1-(bromomethyl)-4-methoxy-2-methyl-
• CAS No: 52289-56-2
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 1576837
• PubChem ID: 13257267
• Update Time: 2025-05-25

Benzene, 1-(bromomethyl)-4-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-4-methoxy-2-methyl-
• 1-(bromomethyl)-4-methoxy-2-methylbenzene
• VIICTJYHRBPDHF-UHFFFAOYSA-N
• DB-126646
• 1-(bromomethyl)-4-methoxy-2-methyl-benzene
• 1-Bromomethyl-4-methoxy-2-methyl-benzene
• 52289-56-2
• DTXSID10532463
• SCHEMBL8420644
• AKOS013400764

• Inchi： 1S/C9H11BrO/c1-7-5-9(11-2)4-3-8(7)6-10/h3-5H,6H2,1-2H3
• InChI Key： VIICTJYHRBPDHF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 213.99933
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on Benzene, 1-(bromomethyl)-4-methoxy-2-methyl-

Comprehensive Overview of Benzene, 1-(bromomethyl)-4-methoxy-2-methyl- (CAS No. 52289-56-2)

Benzene, 1-(bromomethyl)-4-methoxy-2-methyl- (CAS No. 52289-56-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a bromomethyl group and a methoxy substituent, makes it a versatile building block for complex chemical reactions. This compound is particularly valued for its role in cross-coupling reactions, which are pivotal in modern organic synthesis.

In recent years, the demand for 1-(bromomethyl)-4-methoxy-2-methylbenzene has surged due to its applications in the development of high-performance polymers and liquid crystals. Researchers are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly industrial processes. The compound’s unique reactivity also positions it as a key player in the synthesis of bioactive molecules, addressing growing interest in drug discovery and personalized medicine.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(bromomethyl)-4-methoxy-2-methylbenzene in pharmaceuticals?" The answer lies in its ability to serve as a precursor for aryl ethers and alkylated aromatics, which are critical in designing drugs targeting neurological and inflammatory conditions. Additionally, its stability under mild reaction conditions makes it a preferred choice for high-yield synthesis protocols.

Another trending topic is the compound’s role in advanced material science. With the rise of flexible electronics and OLED technologies, Benzene, 1-(bromomethyl)-4-methoxy-2-methyl- is being investigated for its potential in creating light-emitting diodes (LEDs) and conductive polymers. Its structural adaptability allows for fine-tuning of material properties, meeting the needs of next-generation devices.

From an industrial perspective, the synthesis and handling of CAS No. 52289-56-2 require adherence to stringent safety protocols. While not classified as hazardous under standard conditions, proper storage in cool, dry environments is recommended to maintain its stability. Manufacturers often highlight its compatibility with catalytic systems, reducing the need for excessive reagents and minimizing waste—a key consideration for circular economy initiatives.

In summary, Benzene, 1-(bromomethyl)-4-methoxy-2-methyl- represents a critical intersection of chemistry, materials science, and biotechnology. Its multifaceted applications, coupled with its alignment with sustainability goals, ensure its continued relevance in both academic and industrial settings. For researchers and engineers, understanding its properties and potential is essential for driving innovation in multiple high-growth sectors.